Cyclosporin G

Description

Cyclosporin G is one of a group of macrolides known as cyclosporins, which are derived from fungi and utilized as immunosuppressant drugs, particularly following transplant surgery . Cyclosporins are synthesized nonribosomally by cyclosporin synthetase . Cyclosporin, also spelled cyclosporine and cyclosporin, is a calcineurin inhibitor used as an immunosuppressant medication . It can be administered orally or intravenously to treat conditions such as rheumatoid arthritis, psoriasis, Crohn's disease, nephrotic syndrome, and eczema, as well as to prevent organ rejection in transplant patients . It is also available as eye drops for treating keratoconjunctivitis sicca (dry eyes) .

Cyclosporine, a steroid-sparing immunosuppressant, is used in organ and bone marrow transplants and to treat inflammatory conditions like ulcerative colitis, rheumatoid arthritis, and atopic dermatitis . Cyclosporine is a calcineurin inhibitor with immunomodulatory properties that prevent organ transplant rejection and treat inflammatory and autoimmune conditions . It is derived from the fungus Beauveria nivea . Cyclosporine exerts strong immunosuppressive effects on T cells, which prolongs survival after organ and bone marrow transplants . This medication can prevent and control serious immune-mediated reactions, including allograft rejection, graft-versus-host disease, and inflammatory autoimmune diseases .

Cyclosporin's primary action is to reduce T-cell activity by inhibiting calcineurin in the calcineurin-phosphatase pathway and preventing the opening of the mitochondrial permeability transition pore . Cyclosporine binds to the cytosolic protein cyclophilin (immunophilin) in lymphocytes, particularly T cells . The resulting cyclosporine-cyclophilin complex inhibits calcineurin, which normally activates interleukin 2 transcription . By preventing NF-AT dephosphorylation, cyclosporine reduces effector T-cell function without affecting cytostatic activity .

• CAS No.: 74436-00-3
• Product Name: Cyclosporin G
• Molecular Formula: C63H113N11O12
• Molecular Weight: 1216.6 g/mol
• IUPAC Name: (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-33-[(E,1R,2R)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-30-propyl-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
• Standard InChI: InChI=1S/C63H113N11O12/c1-25-27-29-41(15)53(76)52-57(80)66-44(28-26-2)59(82)68(18)34-49(75)69(19)45(30-35(3)4)56(79)67-50(39(11)12)62(85)70(20)46(31-36(5)6)55(78)64-42(16)54(77)65-43(17)58(81)71(21)47(32-37(7)8)60(83)72(22)48(33-38(9)10)61(84)73(23)51(40(13)14)63(86)74(52)24/h25,27,35-48,50-53,76H,26,28-34H2,1-24H3,(H,64,78)(H,65,77)(H,66,80)(H,67,79)/b27-25+/t41-,42+,43-,44+,45+,46+,47+,48+,50+,51+,52+,53-/m1/s1
• Standard InChIKey: ZMKGDQSIRSGUDJ-VSROPUKISA-N
• SMILES: CCCC1C(=O)N(CC(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N1)C(C(C)CC=CC)O)C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)CC(C)C)C)C
• Canonical SMILES: CCCC1C(=O)N(CC(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N1)C(C(C)CC=CC)O)C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)CC(C)C)C)C
• Synonyms: 2-norVal-cyclosporin; 2-norvalyl-cyclosporin; 7-L-norvaline-cyclosporin A; cyclosporin G; cyclosporin, 2-norvaline-; cyclosporin, norVal(2)-; cyclosporine G; norvaline(2)-cyclosporine; NVa(2)-cyclosporin; OG 37-325; OG37-325
• PubChem Compound: 6475296
• Last Modified: Apr 15 2024